N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide

• IUPAC Name: N-(4-acetamido-2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C12H16N2O4/c1-7(15)13-9-5-12(18-4)10(14-8(2)16)6-11(9)17-3/h5-6H,1-4H3,(H,13,15)(H,14,16)
• InChI Key: NYTYVYUGZUTUOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1OC)NC(=O)C)OC
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide, also known as PMA-2, is a chemical compound that belongs to the class of phenethylamines. It is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide acts as a partial agonist at the serotonin receptor, which means that it can activate the receptor to a certain extent but not fully. It also acts as an inhibitor of the reuptake of serotonin, which means that it can increase the levels of serotonin in the brain. This mechanism of action is similar to that of other antidepressant medications, such as selective serotonin reuptake inhibitors (SSRIs).
Biochemical and Physiological Effects:
N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in the regulation of mood, appetite, and sleep. It has also been shown to increase the levels of norepinephrine, which is a neurotransmitter that is involved in the regulation of attention and arousal. N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide in lab experiments is that it has a high affinity for the serotonin receptor, which makes it a useful tool for studying the role of this receptor in the regulation of mood, appetite, and sleep. However, one of the limitations of using N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide in lab experiments is that it is a synthetic compound that may have different effects than natural compounds found in the body.

Future Directions

There are several future directions for the study of N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide. One direction is to further explore its potential applications in the treatment of depression, anxiety, and other mood disorders. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system, which is involved in the regulation of learning and memory. Additionally, future studies could investigate the potential side effects of N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide and ways to mitigate these effects.
Conclusion:
In conclusion, N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide is a synthetic compound that has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has a high affinity for the serotonin receptor and has been shown to have anxiolytic and antidepressant effects in animal models. While there are advantages to using N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide in lab experiments, there are also limitations, and further research is needed to fully understand its potential applications and side effects.

Synthesis Methods

N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide can be synthesized by a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenyl-2-nitropropene. This intermediate is then reduced using sodium borohydride to form 2,5-dimethoxyphenyl-2-nitropropane. The final step involves the reaction of this compound with acetic anhydride to form N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide.

Scientific Research Applications

N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. N,N'-(2,5-dimethoxy-1,4-phenylene)diacetamide has also been studied for its potential applications in the treatment of depression, anxiety, and other mood disorders.